Cas no 16066-09-4 (1,3-Bis(trimethylsiloxy)-1,3-dimethyldisiloxane)

• Product Name: 1,3-Bis(trimethylsiloxy)-1,3-dimethyldisiloxane
• CAS No: 16066-09-4
• MF: C₈H₂₄O₃Si₄
• MW: 280.616366386414
• MDL: MFCD00053664
• CID: 87647
• PubChem ID: 160871319
• Update Time: 2025-04-18

1,3-Bis(trimethylsiloxy)-1,3-dimethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis-(trimethylsiloxy)-1,3-dimethyldisiloxane
• 1,3-Bis(trimethylsiloxy)-1,3-dimethyldisiloxane
• 3H,5H-Octamethyltetrasiloxane
• 1,1,1,3,5,7,7,7-Octamethyltetrasiloxane
• 3H,5H-Octamethyltetrasiloxane(1,3-Bis(trimethylsiloxy)-1,3-dimethyldisiloxane)
• bis(Trimethylsiloxy)dimethyldisiloxane
• 1,1,1,3,5,7,7,7-octamethyl-tetrasiloxan
• Tetrasiloxane, 1,1,1,3,5,7,7,7-octamethyl-
• OHSYWAVRSCQMHG-UHFFFAOYSA-N
• methyl-[methyl(trimethylsilyloxy)-
• O0397
• ST24036572
• 1,1,1,3,5,7,7,7-octamethyl-tetrasiloxane
• 1,3-bis(trimethylsiloxy)-1,3-dimethylsilox
• 1,1,1,3,5,7,7,7-Octamethyltetrasiloxane, technical, >=95% (GC)
• methyl-[methyl(trimethylsilyloxy)-$l^{3-silanyl]oxy-trimethylsilyloxysilicon
• FT-0606582
• 2,2,4,6,8,8-HEXAMETHYL-3,5,7-TRIOXA-2,4,6,8-TETRASILANONANE
• SCHEMBL510967
• 3H,5H-Ctamethyltetrasiloxane
• AKOS015899856
• A883192
• methyl-[methyl(trimethylsilyloxy)-$l^{3}
• AS-65401
• 16066-09-4
• EINECS 240-209-6
• 1,1,1,3,5,7,7,7-Ctamethyltetrasiloxane
• MFCD00053664
• s12425
• Tetrasiloxane, 1,1,1,3,5,7,7,7-octamethyl-,
• DTXSID00871252
• CS-0213526
• 1,3-BIS(TRIMETHYLSILOXY)-1,3-DIMETHYLDISILOXANE, 92%

• MDL： MFCD00053664
• Inchi： 1S/C8H24O3Si4/c1-12(10-14(3,4)5)9-13(2)11-15(6,7)8/h1-8H3
• InChI Key： OHSYWAVRSCQMHG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)O[Si](C)O[Si](C)(C)C |^1:5,8|

Computed Properties

• Exact Mass: 282.09600
• Monoisotopic Mass: 280.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.858
• Melting Point: <0°C
• Boiling Point: 177°C(lit.)
• Flash Point: 78 ºC
• Refractive Index: 1.3860
• PSA: 27.69000
• LogP: 2.40660
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

1,3-Bis(trimethylsiloxy)-1,3-dimethyldisiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents